Cas no 7423-31-6 (Stains-All)

• Product Name: Stains-All
• CAS No: 7423-31-6
• MF: C₃₀H₂₇BrN₂S₂
• MW: 559.582783937454
• MDL: MFCD00078788
• CID: 565130
• PubChem ID: 44669079
• Update Time: 2025-11-02

Stains-All Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-d]thiazolium,1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-methyl-1-propen-1-yl]-,bromide (1:1)
• Stains-All
• Naphtho[1,2-d]thiazolium,1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-methyl-1-...
• STAINS-ALL MOLECULAR BIOLOGY REAGENT
• 3,3'-DIETHYL-9-METHYL-4,5,4',5'-DIBENZOTHIACARBOCYANINE
• 3,3'-DIETHYL-9-METHYL-4,5,4',5'-DIBENZOTHIACORBOCYANINE
• 4,5,4',5'-dibenzo-3,3'-diethyl-9-methylthiocarbocyanine bromide
• CARBOCYANIN DBTC
• DBTC
• Dibenzo-3,3'-diethyl-9-methylthiacarbocyanine-bromide
• Stains-all, pure
• NAPHTHO(1,2-D)THIAZOLIUM, 1-ETHYL-2-(3-(1-ETHYLNAPHTHO(1,2- D)THIAZOL-2(1H)-YLIDENE)-2-METHYL-1-PROPEN-1-YL)-, BROMIDE (1:1)
• 1-Ethyl-2-[3-(1-ethylbenzo[e][1,3]benzothiazol-1-ium-2-yl)-2-methylprop-2-enylidene]benzo[e][1,3]benzothiazole;bromide
• 4MB06G6N2I
• 3,3-Diethyl-9-methyl-4,5,4,5-dibenzothiacarbocyanine
• SCHEMBL143896
• NSC290437
• Q9341301
• NAPHTHO(1,2-D)THIAZOLIUM, 1-ETHYL-2-(3-(1-ETHYLNAPHTHO(1,2- D)THIAZOL-2-YLIDENE)-2-METHYLPROPENYL)-, BROMIDE
• PD100539
• 3,3'-Diethyl-9-methyl-4,5,4',5'-naphthothiacarbocyanine bromide
• AKOS015913645
• 3-ETHYL-2-(3-(3-ETHYL-2-BENZOTHIAZOLINYLIDENE)PROPENYL)BENZOTHIAZOLIUM BROMIDE
• (2Z)-1-ethyl-2-[(E)-3-(1-ethylbenzo[e][1,3]benzothiazol-1-ium-2-yl)-2-methylprop-2-enylidene]benzo[e][1,3]benzothiazole;bromide
• 1-ETHYL-2-(3-(1-ETHYLNAPHTHO(1,2-D)THIAZOL-2(1H)-YLIDENE)-2- METHYL-1-PROPENYL)NAPHTHO(1,2-D)THIAZOLIUM BROMIDE
• 1-Ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazolin-2-ylidene)-2-methylpropenyl]naphtho[1,2-d]thiazolium bromide
• AS-75001
• 3,3'-Diethyl-9-methyl-4,5,4',5'-dibenzothiacarbocyanine bromide
• 1-ethyl-2-[(1E)-3-[(2Z)-1-ethyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-2-methylprop-1-en-1-yl]naphtho[1,2-d][1,3]thiazol-1-ium bromide
• CS-8102
• Naphtho[1,2-d]thiazolium, 1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-methyl-1-propenyl]-, bromide
• HY-D0987
• CHEBI:52273
• 7423-31-6
• Stain-all
• Naphtho[1, 1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazolin-2-ylidene)-2-methylpropenyl]-, bromide
• NSC-290437
• Naphtho[1, 1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-methyl-1-propenyl]-, bromide
• 1-ethyl-2-[3-(1-ethylnaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)-2-methylprop-1-en-1-yl]naphtho[1,2-d][1,3]thiazol-1-ium bromide
• 4,5,4',5'-Dibenzo-3,3'-diethyl-9-methylthiacarbocyanine bromide
• NAPHTHO(1,2-D)THIAZOLIUM, 1-ETHYL-2-(3-(1-ETHYLNAPHTHO(1,2- D)THIAZOL-2(1H)-YLIDENE)-2-METHYL-1-PROPENYL)-, BROMIDE
• Naphtho[1,2-d]thiazolium,1-ethyl-2-[3-(1-ethylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-methyl-1-propenyl]-, bromide
• G12279

• MDL： MFCD00078788
• Inchi： 1S/C30H27N2S2.BrH/c1-4-31-27(33-25-16-14-21-10-6-8-12-23(21)29(25)31)18-20(3)19-28-32(5-2)30-24-13-9-7-11-22(24)15-17-26(30)34-28;/h6-19H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： MPBRYMWMMKKRGC-UHFFFAOYSA-M
• SMILES： [Br-].S1C2C=CC3C=CC=CC=3C=2[N+](CC)=C1/C=C(\C)/C=C1/N(CC)C2C(=CC=C3C=CC=CC=23)S/1

Computed Properties

• Exact Mass: 558.08000
• Monoisotopic Mass: 558.07990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 7.1

Experimental Properties

• Color/Form: Dark gray purple powder
• Density: 1.3339 (estimate)
• Melting Point: >200℃
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Soluble in water, ethanol, chloroform
• Water Partition Coefficient: Soluble in water.
• PSA: 65.29000
• LogP: 4.72030
• Sensitiveness: Light Sensitive
• λmax: 575 nm
• Solubility: Not available
• Vapor Pressure: Not available

Stains-All Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-8-10
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on Stains-All

Stains-All (CAS No. 7423-31-6): A Versatile Fluorescent Dye for Biological and Material Science Applications

Stains-All (CAS No. 7423-31-6) is a unique cationic carbocyanine dye widely recognized for its exceptional versatility in staining various biological and synthetic materials. This fluorescent dye has become an indispensable tool in modern laboratories, particularly in the fields of molecular biology, histochemistry, and material characterization. Its ability to interact with diverse substrates through multiple binding modes makes it superior to many conventional dyes.

The chemical structure of Stains-All dye features a carbocyanine backbone with positively charged groups, enabling strong electrostatic interactions with negatively charged molecules. This property explains its excellent affinity for nucleic acids, proteins, and acidic polysaccharides. Researchers particularly value its metachromatic properties - the ability to produce different colors when bound to different substrates, making it a powerful diagnostic staining reagent.

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The Stains-All working solution preparation remains a hot topic in research forums. Proper formulation requires careful consideration of solvent composition, typically involving a mixture of formamide and aqueous buffers to maintain dye stability. Researchers emphasize the importance of light protection and pH control during preparation, as these factors dramatically affect staining performance. These practical considerations address common challenges faced in laboratory settings.

Emerging applications of Stains-All staining in tissue engineering scaffolds have generated considerable interest. The dye's ability to reveal subtle differences in extracellular matrix composition aids in quality assessment of engineered tissues. This application aligns with current regenerative medicine trends and the push for 3D bioprinting standardization. The scientific community continues to explore novel uses that leverage the dye's unique photophysical properties.

Quality control of Stains-All powder remains crucial for reproducible results. Key specifications include absorbance ratios and fluorescence quantum yield, parameters that experienced researchers frequently search for when troubleshooting staining issues. Reputable suppliers provide detailed spectroscopic characterization data, reflecting the growing emphasis on reagent standardization in life sciences.

From a technical perspective, the Stains-All absorption spectrum shows characteristic peaks that vary depending on environmental conditions. This sensitivity makes it valuable for studying macromolecular conformations and molecular interactions. Recent publications highlight its use in monitoring protein folding processes and nucleic acid hybridization, applications that resonate with current interests in biomolecular dynamics.

The storage conditions for Stains-All reagent frequently appear in search queries. Proper handling involves protection from moisture and light, with recommended storage at -20°C for long-term preservation. These requirements reflect practical concerns shared across research laboratories working with sensitive dyes. Manufacturers have responded by developing specialized packaging solutions to enhance stability.

Comparative studies between Stains-All and newer fluorescent tags continue to generate discussion. While modern alternatives offer certain advantages, Stains-All's cost-effectiveness and multiplexing capability maintain its position in many standard protocols. This balance between performance and practicality addresses budget considerations common in academic and industrial settings.

In material science, Stains-All has found innovative applications in characterizing polyelectrolyte multilayers and surface modifications. Its ability to reveal charge distribution patterns supports advancements in smart coating technologies. These applications connect with current interests in functional surfaces for medical devices and industrial applications.

The environmental profile of Stains-All chemical has been evaluated in response to growing green chemistry concerns. While not classified as hazardous, proper waste disposal procedures should be followed according to institutional guidelines. This consideration aligns with increasing regulatory focus on laboratory safety and environmental responsibility.

Future research directions for Stains-All applications may explore its potential in single-molecule detection systems and advanced diagnostics. The compound's unique photophysical properties suggest untapped possibilities in emerging technologies. These potential developments respond to the scientific community's continuous search for versatile tools that can address complex analytical challenges.

For researchers considering Stains-All purchase, understanding batch-to-batch variability and quality certifications remains essential. Reputable suppliers now provide extensive analytical documentation, reflecting the increasing standardization in research reagents. This information helps ensure experimental reproducibility, a critical factor in modern scientific practice.